Cas no 90253-43-3 (2-Pyrimidinamine, 5-cyclobutyl-)

2-Pyrimidinamine, 5-cyclobutyl-, is a specialized heterocyclic compound featuring a pyrimidine core substituted with a cyclobutyl group at the 5-position and an amine at the 2-position. This structural configuration imparts unique reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclobutyl moiety enhances steric and electronic effects, potentially improving selectivity in target interactions. The compound’s amine functionality offers versatility for further derivatization, enabling applications in drug discovery and material science. High purity and well-defined synthesis routes ensure consistency for research and industrial use. Suitable for controlled reactions, it serves as a key building block in developing bioactive molecules.

2-Pyrimidinamine, 5-cyclobutyl- structure

90253-43-3 structure

Product Name:2-Pyrimidinamine, 5-cyclobutyl-

CAS No:90253-43-3

MF:C₈H₁₁N₃

MW:149.193041086197

CID:791167

PubChem ID:13163991

Update Time:2025-11-02

2-Pyrimidinamine, 5-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidinamine, 5-cyclobutyl-
- 2-Pyrimidinamine, 5-cyclobutyl- (9CI)
- 5-cyclobutylpyrimidin-2-amine
- DTXSID20524016
- 90253-43-3
- AKOS006362600
- Inchi： 1S/C8H11N3/c9-8-10-4-7(5-11-8)6-2-1-3-6/h4-6H,1-3H2,(H2,9,10,11)
- InChI Key： HTGNOWBXQRCKDC-UHFFFAOYSA-N
- SMILES： N1C(N)=NC=C(C=1)C1CCC1

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 51.8Å²

2-Pyrimidinamine, 5-cyclobutyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI01297-250mg	5-Cyclobutylpyrimidin-2-amine	90253-43-3	> 95%	250mg	$1357.00	2024-05-20
A2B Chem LLC	AI01297-1g	5-Cyclobutylpyrimidin-2-amine	90253-43-3	> 95%	1g	$3090.00	2024-05-20
A2B Chem LLC	AI01297-5g	5-Cyclobutylpyrimidin-2-amine	90253-43-3	> 95%	5g	$8424.00	2024-05-20